Cas no 1207529-93-8 (5-Ethylpyridin-3-amine)

• Product Name: 5-Ethylpyridin-3-amine
• CAS No: 1207529-93-8
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD19543983
• CID: 2107781
• PubChem ID: 19911848
• Update Time: 2025-06-08

5-Ethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-3-Pyridinamine
• 5-ethylpyridin-3-amine
• 3-amino-5-ethylpyridine
• 5-Ethylpyridine-3-amine
• 3-Pyridinamine, 5-ethyl-
• JORHXIQAVSSYQC-UHFFFAOYSA-N
• CS-0198881
• DA-37387
• SB75455
• AKOS015942677
• 1207529-93-8
• EN300-372708
• E77078
• A1-16975
• SCHEMBL573755
• MFCD19543983
• DS-20010
• 5-Ethylpyridin-3-amine

• MDL： MFCD19543983
• Inchi： 1S/C7H10N2/c1-2-6-3-7(8)5-9-4-6/h3-5H,2,8H2,1H3
• InChI Key： JORHXIQAVSSYQC-UHFFFAOYSA-N
• SMILES： N1C=C(C=C(C=1)CC)N

Computed Properties

• Exact Mass: 122.084398327g/mol
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Ethylpyridin-3-amine

Introduction to 5-Ethylpyridin-3-amine (CAS No: 1207529-93-8)

5-Ethylpyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No) 1207529-93-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This pyridine derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the development of various pharmacologically active molecules. The compound’s molecular structure, featuring an ethyl substituent at the 5-position and an amine group at the 3-position of the pyridine ring, provides a unique chemical profile that is conducive to further functionalization and derivatization.

The 5-Ethylpyridin-3-amine molecule exhibits notable reactivity, particularly in nucleophilic substitution reactions, where its amine functionality serves as a key site for chemical modification. This characteristic has been exploited in synthetic pathways leading to more complex heterocyclic systems, including those relevant to medicinal chemistry. The compound’s ability to participate in such transformations makes it a cornerstone in the synthesis of novel drug candidates targeting diverse therapeutic areas.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for enzymes and receptors involved in metabolic and signaling pathways. 5-Ethylpyridin-3-amine has emerged as a critical building block in this context. Its structural motif is found in several lead compounds that have shown promise in preclinical studies. For instance, derivatives of this compound have been investigated for their potential role in modulating enzymes such as kinases and phosphodiesterases, which are pivotal in regulating cellular processes.

One of the most compelling aspects of 5-Ethylpyridin-3-amine is its role in the synthesis of molecules with anti-inflammatory and immunomodulatory properties. Researchers have leveraged its scaffold to create compounds that interact with inflammatory pathways by inhibiting key cytokines and enzymes. Preliminary studies indicate that certain derivatives exhibit significant potency in reducing inflammation without eliciting notable side effects, making them attractive candidates for further clinical development.

The pharmaceutical industry has also explored 5-Ethylpyridin-3-amine as a precursor for antiviral agents. The pyridine core is a common feature in many antiviral drugs due to its ability to mimic natural nucleobases and interfere with viral replication mechanisms. By incorporating modifications such as halogen atoms or additional nitrogen-containing groups at strategic positions on the pyridine ring, chemists have generated libraries of compounds with enhanced antiviral activity. Some of these derivatives have demonstrated efficacy against RNA viruses, including those responsible for respiratory infections.

Another area where 5-Ethylpyridin-3-amine has made significant contributions is in the development of central nervous system (CNS) therapeutics. The compound’s ability to cross the blood-brain barrier has been utilized to design molecules that target neurological disorders. For example, researchers have synthesized analogs of 5-Ethylpyridin-3-amine that exhibit properties similar to known neuroactive agents, suggesting potential applications in treating conditions such as Alzheimer’s disease and Parkinson’s disease. These studies highlight the compound’s versatility as a pharmacophore.

The synthesis of 5-Ethylpyridin-3-amine itself is an intriguing process that showcases modern organic chemistry techniques. Traditional methods often involve multi-step sequences starting from readily available pyridine derivatives. However, recent advancements have enabled more efficient synthetic routes, including catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions, which reduce reaction times and improve yields. These innovations not only make the production of 5-Ethylpyridin-3-amine more cost-effective but also open doors for large-scale manufacturing.

In conclusion, 5-Ethylpyridin-3-amine (CAS No: 1207529-93-8) represents a cornerstone compound in pharmaceutical research due to its structural versatility and reactivity. Its role as an intermediate in synthesizing bioactive molecules has led to significant advancements across multiple therapeutic areas, including anti-inflammatory, antiviral, and CNS drugs. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.